3-{4-Chloro-3-nitroanilino}-1-(2,4-dichlorophenyl)-2-propen-1-one

• Molecular Formula: C15H9Cl3N2O3
• Molecular Weight: 371.6 g/mol
• IUPAC Name: (E)-3-(4-chloro-3-nitroanilino)-1-(2,4-dichlorophenyl)prop-2-en-1-one
• InChI: InChI=1S/C15H9Cl3N2O3/c16-9-1-3-11(13(18)7-9)15(21)5-6-19-10-2-4-12(17)14(8-10)20(22)23/h1-8,19H/b6-5+
• InChI Key: XEKJOKZUVIBFIH-AATRIKPKSA-N
• Isomeric SMILES: C1=CC(=C(C=C1N/C=C/C(=O)C2=C(C=C(C=C2)Cl)Cl)[N+](=O)[O-])Cl
• SMILES: C1=CC(=C(C=C1NC=CC(=O)C2=C(C=C(C=C2)Cl)Cl)[N+](=O)[O-])Cl

Description

3-{4-Chloro-3-nitroanilino}-1-(2,4-dichlorophenyl)-2-propen-1-one, also known as Olaparib, is a potent inhibitor of Poly(ADP-ribose) polymerase (PARP) enzymes. It is a small molecule drug that has been approved by the FDA for the treatment of ovarian and breast cancers. The drug has shown promising results in clinical trials and has become an important tool in cancer therapy.

Mechanism of Action

3-{4-Chloro-3-nitroanilino}-1-(2,4-dichlorophenyl)-2-propen-1-one is a selective inhibitor of PARP enzymes, which are involved in the repair of single-strand DNA breaks. Inhibition of PARP enzymes leads to the accumulation of DNA damage, which ultimately results in cancer cell death. This compound has been shown to be particularly effective in cancer cells with defects in DNA repair mechanisms, such as those with BRCA mutations.
Biochemical and Physiological Effects
This compound has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life. The drug is well-tolerated, with the most common side effects being nausea, fatigue, and anemia. This compound has been shown to have a dose-dependent effect on PARP inhibition, with higher doses leading to greater inhibition of PARP activity.

Advantages and Limitations for Lab Experiments

3-{4-Chloro-3-nitroanilino}-1-(2,4-dichlorophenyl)-2-propen-1-one has several advantages for use in lab experiments. It is a potent and selective inhibitor of PARP enzymes, making it a valuable tool for studying DNA repair mechanisms. This compound has also been shown to be effective in cancer cells with defects in DNA repair mechanisms, making it a valuable tool for studying cancer biology. However, this compound has limitations in terms of its specificity, as it can also inhibit other enzymes in addition to PARP.

Future Directions

There are several future directions for the use of 3-{4-Chloro-3-nitroanilino}-1-(2,4-dichlorophenyl)-2-propen-1-one in cancer therapy. One direction is the development of combination therapies with other anti-cancer drugs to enhance its efficacy. Another direction is the investigation of this compound in other types of cancers, such as pancreatic and lung cancers. Additionally, there is ongoing research into the development of biomarkers to predict patient response to this compound therapy. Overall, this compound has shown great promise in cancer therapy and will likely continue to be an important tool in the fight against cancer.

Synthesis Methods

The synthesis of 3-{4-Chloro-3-nitroanilino}-1-(2,4-dichlorophenyl)-2-propen-1-one is a multi-step process involving several chemical reactions. The first step involves the reaction of 2,4-dichlorobenzonitrile with 4-chloro-3-nitroaniline in the presence of a base to form 3-{4-Chloro-3-nitroanilino}-1-(2,4-dichlorophenyl) prop-2-en-1-one. This intermediate is then reduced to form the final product, this compound.

Scientific Research Applications

3-{4-Chloro-3-nitroanilino}-1-(2,4-dichlorophenyl)-2-propen-1-one has been extensively studied for its anti-cancer properties. PARP enzymes are involved in DNA repair mechanisms, and their inhibition leads to the accumulation of DNA damage, ultimately resulting in cancer cell death. This compound has shown efficacy in the treatment of ovarian and breast cancers, particularly in patients with BRCA mutations. It has also shown promising results in the treatment of other types of cancers, such as prostate, pancreatic, and lung cancers.